2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid

2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid (CAS 1270328-97-6) is a highly specialized, non-natural phenylglycine derivative designed for advanced peptidomimetic synthesis and small-molecule drug discovery. By incorporating a rigid alpha-amino acid backbone alongside a di-halogenated aromatic ring, this compound serves as a dual-purpose precursor [1]. The 4-bromo substituent provides a reliable handle for transition-metal-catalyzed cross-coupling reactions, while the adjacent 3-fluoro group modulates the electronic environment, lowering the pKa of the ring and enhancing metabolic stability [2]. For procurement teams and synthetic chemists, this specific substitution pattern offers a pre-functionalized scaffold that eliminates the need for multi-step, low-yield halogenations of standard phenylglycine derivatives.

Substituting 2-amino-2-(4-bromo-3-fluorophenyl)acetic acid with generic phenylglycine or mono-halogenated analogs (e.g., 4-bromophenylglycine) compromises both synthetic versatility and downstream pharmacokinetic performance. Unsubstituted phenylglycine lacks the necessary reactive sites for late-stage diversification via cross-coupling [1]. While 4-bromophenylglycine permits cross-coupling, it lacks the electron-withdrawing 3-fluoro substituent, resulting in higher activation energies for palladium-catalyzed oxidative addition and increased susceptibility to cytochrome P450-mediated aromatic oxidation [2]. Attempting to introduce the fluorine atom post-synthetically onto a complex peptide or API framework is synthetically prohibitive, making the procurement of this exact di-halogenated building block critical for efficient, high-yield workflows.

Accelerated Cross-Coupling Kinetics via Fluorine-Induced Electronic Activation

The presence of the highly electron-withdrawing 3-fluoro group adjacent to the bromine atom significantly alters the reactivity of the C-Br bond. In class-level comparisons of substituted bromoarenes, ortho-fluoro substitution decreases the electron density at the reactive site, lowering the activation energy for palladium oxidative addition. This typically results in a 2- to 5-fold increase in reaction rates for Suzuki-Miyaura and Buchwald-Hartwig couplings compared to unfluorinated 4-bromophenyl analogs [1]. This kinetic advantage allows for milder reaction temperatures (e.g., 40–60 °C instead of >80 °C), which is critical for preventing the racemization of the epimerization-prone phenylglycine alpha-carbon during late-stage functionalization [2].

Enables high-yield late-stage functionalization of sensitive peptide intermediates without inducing alpha-carbon racemization.

Enhanced Metabolic Stability and Lipophilicity Tuning

For drug discovery applications, the exact 4-bromo-3-fluoro substitution pattern provides dual pharmacokinetic benefits over mono-halogenated baselines. The introduction of the fluorine atom predictably increases the lipophilicity (clogP) of the aromatic system by approximately 0.2 to 0.4 units, enhancing membrane permeability for peptidomimetics [1]. Furthermore, the strong C-F bond blocks metabolic soft spots on the phenyl ring, significantly reducing susceptibility to CYP450-mediated oxidation. Class-level pharmacokinetic models demonstrate that such fluorination can extend the in vitro microsomal half-life of aromatic building blocks by >50% compared to their unfluorinated counterparts [2].

Reduces downstream attrition in drug development by pre-installing metabolic resistance and improving membrane permeability directly into the building block.

Conformational Rigidity and Proteolytic Resistance

The phenylglycine core of 2-amino-2-(4-bromo-3-fluorophenyl)acetic acid inherently restricts the conformational flexibility of peptide backbones compared to standard amino acids like phenylalanine. The absence of a beta-methylene group directly couples the bulky, di-halogenated aromatic ring to the alpha-carbon, severely limiting the available Ramachandran dihedral angles [1]. This steric bulk, combined with the unnatural side chain, renders peptides incorporating this residue highly resistant to enzymatic cleavage. Compared to natural aromatic amino acids, unnatural phenylglycine derivatives typically exhibit a >10-fold increase in half-life against standard proteases (e.g., chymotrypsin or pepsin) [2].

Ensures that therapeutic peptides synthesized with this compound maintain structural integrity and bioactivity in vivo.

Late-Stage Diversification of Peptides via Solid-Phase Cross-Coupling

The 4-bromo substituent serves as an effective handle for on-resin Suzuki-Miyaura or Sonogashira cross-coupling reactions. Because the adjacent 3-fluoro group electronically activates the C-Br bond, chemists can perform these couplings under milder conditions, preserving the integrity of the peptide backbone and avoiding epimerization of the sensitive phenylglycine alpha-carbon [1].

Synthesis of Conformationally Restricted Peptidomimetics

The rigid phenylglycine backbone restricts the conformational space of the resulting peptide, making it highly valuable for stabilizing specific secondary structures (e.g., beta-turns or alpha-helices) required for binding to challenging protein-protein interaction (PPI) targets. The added bulk of the di-halogenated ring further locks the desired bioactive conformation [2].

Development of 19F-NMR Probes for Target Engagement Studies

The 3-fluoro substituent provides a distinct, highly sensitive 19F-NMR signal. This allows researchers to use the incorporated amino acid as a non-perturbing structural probe to monitor peptide folding, conformational dynamics, and real-time target engagement in complex biological mixtures without the need for bulky fluorescent tags [3].